Cas no 119-70-0 (5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid)

• Product Name: 5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid
• CAS No: 119-70-0
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• MDL: MFCD00025301
• CID: 35923
• PubChem ID: 67070
• Update Time: 2025-04-18

5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid
• 4,4-diaminodiphenylamine-2-sulfonic acid
• 4.4-diaminediphenylamine-2-sulfonic acid
• 5-amino-2-(4-aminoanilino)benzenesulfonic acid
• 5-AMINO-2-[(4-AMINOPHENYL)AMINO]BENZENESULFONIC ACID
• 4,4'-Diamino-2-sulfodiphenylamine
• 4,4'-Diaminodiphenylamine-2-sulfonic acid
• 4,4'-diamino-diphenylamine-2'-sulphonic acid
• 5-AMINO-2-(4-AMINOANILINO)-BENZENESULFONIC ACID
• FC ACID
• AI3-23227
• TIMTEC-BB SBB001129
• Benzenesulfonic acid, 5-amin
• 6-(P-AMINOANILINO)METANILIC ACID
• 4-(P-AMINOANILINO)-3-SULFOANILINE
• 4,4-DIAMINO DIPHENYL-2-SULPHONIC ACID
• 4-(p-Aminoanilino)-3-sulfo-1-aminobenzene
• Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-,diazotized,coupled with 5,5'-[(5-hydroxy-1,3-phenylene)bis(oxy)]bis[1,3-benzenediol],sodium salt
• 5-amino-2-[(4-aminophenyl)amino]benzene-1-sulfonic acid
• 4,4'-Diaminodiphenylamine-2'-sulfonic acid
• 5-Amino-2-((4-aminophenyl)amino)benzenesulfonicacid
• NS00006922
• Benzenesulfonic acid, 5-amino-2-[(4-aminophenyl)amino]-
• EC 204-344-4
• LS-07336
• SR-01000636328-2
• Benzenesulphonic acid, 5-amino-2-(p-aminoanilino)-
• W-108500
• AKOS003237016
• 97675-30-4
• DTXSID1059492
• NSC-4706
• 5-Amino-2-(p-aminoanilino)benzenesulfonic acid
• FT-0617297
• NSC5622
• Diphenylamine-2-sulfonic acid, 4,4'-diamino-
• CCG-46643
• NSC 4706
• 5-Amino-2-(p-aminoanilino)benzenesulphonic acid
• AC-10920
• NSC-5622
• SCHEMBL866958
• Benzenesulfonic acid, 5-amino-2-(p-aminoanilino)-
• EINECS 204-344-4
• 7B2AG5D9PQ
• SR-01000636328-1
• Diphenylamine-2-sulfonic acid,4'-diamino-
• CS-0442075
• A907535
• 5-Amino-2-[(4-aminophenyl)amino]benzenesulphonic acid
• BDBM50294336
• Benzenesulfonic acid, 5-amino-2-((4-aminophenyl)amino)-
• Benzenesulphonic acid, 5-amino-2-((4-aminophenyl)amino)-
• 4-(P-Aminoanilino-3-Sulfoaniline
• 5-amino-2-(4-aminophenylamino)benzenesulfonic acid
• UNII-7B2AG5D9PQ
• NSC4706
• MFCD00025301
• CHEMBL560968
• 119-70-0
• SR-01000636328
• 4,4a(2)-Diamino-2-sulfodiphenylamine
• VKURVCNKVWKGLX-UHFFFAOYSA-N
• ALBB-023367
• DB-041492
• 6(pAminoanilino)metanilic acid
• 204-344-4
• Benzenesulfonic acid, 5-amino-2-(p-aminoanilino)-(8CI)
• 4,4'Diaminodiphenylamine2'sulfonic acid
• Diphenylamine2sulfonic acid, 4,4'diamino
• Benzenesulfonic acid, 5amino2(paminoanilino) (8CI)
• Benzenesulfonic acid, 5amino2((4aminophenyl)amino)
• 4,4'Diamino2sulfodiphenylamine
• 5Amino2(paminoanilino)benzenesulfonic acid
• Benzenesulfonic acid, 5amino2(paminoanilino)
• H33970
• 5Amino2(paminoanilino)benzenesulphonic acid
• 4(pAminoanilino)3sulfoaniline

• MDL： MFCD00025301
• Inchi： 1S/C12H13N3O3S/c13-8-1-4-10(5-2-8)15-11-6-3-9(14)7-12(11)19(16,17)18/h1-7,15H,13-14H2,(H,16,17,18)
• InChI Key： VKURVCNKVWKGLX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NC1C=CC(=CC=1)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 279.06800
• Monoisotopic Mass: 279.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.527
• Melting Point: 244 ºC
• Refractive Index: 1.726
• PSA: 126.82000
• LogP: 4.15750
• FEMA: 2978
• Solubility: Insoluble in water

5-Amino-2-((4-aminophenyl)amino)benzenesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates